(R)-4-(4-Chlorophenyl)pyrrolidin-2-one
Overview
Description
(R)-4-(4-Chlorophenyl)pyrrolidin-2-one, commonly known as PCCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PCCP is a pyrrolidinone derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Stereoselective Behavior in Cardiovascular L-type Calcium Channel Blockers
1-[(4-Chlorophenyl)sulfonyl]-2-(2-thienyl)pyrrolidine, an analogue of diltiazem, interacts with cardiovascular L-type calcium channels. The stereocenter at C-2 of the pyrrolidine ring in this compound indicates significant stereoselectivity. This characteristic is crucial for cardiac stereoselectivity and vascular stereospecificity, making these compounds potential therapeutic agents in cardiovascular disease management (Carosati et al., 2009).
Crystal Structure and Molecular Configurations
The molecular structure of derivatives like C32H23ClN2O4 exhibits a central pyrrolidine ring with several stereogenic centers, leading to potential applications in molecular design and drug development (Vennila et al., 2011).
Potential in Antithrombin Activity
Enantiomerically pure pyrrolidine derivatives, synthesized with high enantiomeric excess, have shown potential as thrombin inhibitors. These findings are based on comprehensive molecular docking studies, suggesting a role in the development of antithrombotic medications (Ayan et al., 2013).
Role in Synthesis of Neuroactive Compounds
Compounds like (R)- and (S)-Baclofen have been stereospecifically synthesized via derivatives of (R)- and (S)-3-(4-Chlorophenyl)pyrrolidines. This demonstrates the utility of these compounds in the synthesis of neurologically active agents (Yoshifuji & Kaname, 1995).
properties
IUPAC Name |
(4R)-4-(4-chlorophenyl)pyrrolidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO/c11-9-3-1-7(2-4-9)8-5-10(13)12-6-8/h1-4,8H,5-6H2,(H,12,13)/t8-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVRPDYOZYMCTAK-QMMMGPOBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](CNC1=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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